JH-X-119-01 Hydrochloride: A Technical Guide to its Mechanism of Action
JH-X-119-01 Hydrochloride: A Technical Guide to its Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed technical overview of the core mechanism of action of JH-X-119-01 hydrochloride, a potent and highly selective covalent inhibitor of Interleukin-1 Receptor-Associated Kinase 1 (IRAK1).
Core Mechanism of Action: Covalent Inhibition of IRAK1
JH-X-119-01 is a rationally designed kinase inhibitor that functions through a specific and irreversible mechanism.[1][2] Its primary molecular target is IRAK1, a critical serine/threonine kinase involved in innate immunity signaling pathways.[1][3]
The core of its action lies in its ability to form a covalent bond with a specific cysteine residue, C302, within the ATP-binding pocket of IRAK1.[1][2][4][5] This irreversible binding permanently inactivates the kinase, preventing it from participating in downstream signaling events.[1][4] This covalent mechanism contributes to the high potency of the compound.[2]
A key feature of JH-X-119-01 is its exceptional selectivity for IRAK1 over other members of the IRAK family, particularly IRAK4.[1][5] While it inhibits IRAK1 with a nanomolar potency, it shows no significant inhibition of IRAK4 at concentrations up to 10 µM.[1][2][5][6][7] This selectivity is attributed to structural differences in the ATP-binding pockets of the two kinases; the smaller front pocket of IRAK4 likely causes a steric clash with JH-X-119-01, preventing its binding.[1]
Inhibition of the Myddosome-NF-κB Signaling Pathway
IRAK1 is a central component of the "Myddosome" signaling complex, which is assembled downstream of Toll-like receptors (TLRs) and the Interleukin-1 receptor (IL-1R).[1][8] Upon activation of these receptors by pathogens or inflammatory signals, IRAK1 is recruited and phosphorylated, initiating a cascade that culminates in the activation of the transcription factor NF-κB.[3][9]
JH-X-119-01, by inactivating IRAK1, effectively halts this signaling cascade. This disruption prevents the phosphorylation and subsequent degradation of IκBα, the inhibitor of NF-κB.[9] As a result, NF-κB remains sequestered in the cytoplasm and cannot translocate to the nucleus to initiate the transcription of pro-inflammatory genes.[5][9] The direct consequences of this inhibition include a marked decrease in the production of inflammatory cytokines such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNFα).[5][9]
Quantitative Data Summary
The efficacy and selectivity of JH-X-119-01 have been quantified in various biochemical and cellular assays.
Table 1: Biochemical Inhibitory Potency
| Target Kinase | IC50 | Notes | Reference |
|---|---|---|---|
| IRAK1 | 9 nM | Potent and primary target. | [1][2][6][7][10][11] |
| IRAK4 | No inhibition up to 10 µM | Demonstrates high selectivity. | [1][2][5][6][7][11] |
| YSK4 | 57 nM | Identified off-target kinase. | [1][2][6][11] |
| MEK3 | Inhibition noted | IC50 not determined. |[1][2][6][11] |
Table 2: Cellular Antiproliferative Activity (EC50)
| Cell Line Type | MYD88 Status | EC50 Range (µM) | Reference |
|---|---|---|---|
| Waldenström's Macroglobulinemia (WM) | Mutant | 0.59 - 9.72 | [1][2][6][10] |
| Diffused Large B-cell Lymphoma (DLBCL) | Mutant | 0.59 - 9.72 | [1][2][6][10] |
| Other B-Cell Lymphoma | Mutant | 0.59 - 9.72 | [1][2][6][10] |
| HBL-1 (ABC-DLBCL) | Mutant | 12.10 |[5][8] |
Table 3: In Vivo Efficacy in LPS-Induced Sepsis Model (Mice)
| Treatment Group | Survival at Day 5 | Key Observation | Reference |
|---|---|---|---|
| Vehicle Control | 13.3% | - | [5] |
| JH-X-119-01 (5 mg/kg) | 37.5% | Significant survival increase. | [5] |
| JH-X-119-01 (10 mg/kg) | 56.3% | Dose-dependent survival benefit. | [5] |
| IRAK1/4 Inhibitor | Similar Survival | JH-X-119-01 showed less toxicity on macrophages and higher CD11b+ cell counts. |[4][5] |
Experimental Protocols
The characterization of JH-X-119-01 involves several standard and specialized experimental procedures.
Biochemical Kinase Assay (IC50 Determination)
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Objective: To determine the concentration of JH-X-119-01 required to inhibit 50% of IRAK1 enzymatic activity.
-
Methodology:
-
Recombinant human IRAK1 enzyme is incubated with a specific peptide substrate and ATP in a reaction buffer.
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Serial dilutions of JH-X-119-01 hydrochloride are added to the reaction wells.
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The kinase reaction is allowed to proceed for a defined period at a controlled temperature.
-
The reaction is stopped, and the amount of phosphorylated substrate is quantified. This is often done using a phosphospecific antibody in an ELISA format or by measuring ATP depletion using a luminescent assay (e.g., Kinase-Glo®).
-
IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve.
-
Cellular Viability Assay (EC50 Determination)
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Objective: To measure the effectiveness of JH-X-119-01 in reducing the viability of cancer cells.
-
Methodology:
-
Cancer cell lines (e.g., MYD88-mutated DLBCL cells) are seeded in 96-well plates and allowed to adhere overnight.
-
Cells are treated with a range of concentrations of JH-X-119-01 for a specified duration (e.g., 72 hours).
-
Cell viability is assessed using a metabolic assay, such as the addition of a tetrazolium salt (e.g., MTT) or a resazurin-based reagent (e.g., CellTiter-Blue®), which is converted to a colored or fluorescent product by metabolically active cells.
-
The absorbance or fluorescence is measured, and EC50 values are determined from the resulting dose-response curves.
-
Western Blot for Phospho-Protein Analysis
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Objective: To visualize the inhibition of IRAK1-mediated signaling by measuring the phosphorylation status of downstream proteins like NF-κB.
-
Methodology:
-
Macrophages or other relevant cells are pre-treated with JH-X-119-01 or a vehicle control.
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The signaling pathway is stimulated (e.g., with Lipopolysaccharide, LPS).
-
Cells are lysed, and total protein is quantified.
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Proteins are separated by size using SDS-PAGE and transferred to a membrane.
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The membrane is incubated with primary antibodies specific for the phosphorylated forms of target proteins (e.g., anti-phospho-NF-κB p65, anti-phospho-IκBα) and total protein antibodies for loading control.
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Secondary antibodies conjugated to an enzyme (e.g., HRP) are used for detection via chemiluminescence. A decrease in the phosphorylated protein band in treated samples indicates pathway inhibition.
-
In Vivo Sepsis Model
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Objective: To evaluate the therapeutic efficacy of JH-X-119-01 in a live animal model of severe inflammation.
-
Methodology:
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A cohort of mice is challenged with a lethal dose of bacterial lipopolysaccharide (LPS) to induce sepsis.
-
Treatment groups receive intravenous or intraperitoneal injections of JH-X-119-01 at various doses (e.g., 5 and 10 mg/kg), while the control group receives a vehicle.
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Animal survival is monitored over several days.
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Secondary endpoints can include measuring serum levels of inflammatory cytokines (TNFα, IL-6), assessing lung injury through histology, and analyzing immune cell populations (e.g., CD11b+ myeloid cells) in the blood via flow cytometry.[5][9]
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Therapeutic Potential and Applications
The specific mechanism of action of JH-X-119-01 positions it as a valuable tool for both research and potential therapeutic development.
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Hematological Malignancies: Dysregulation of IRAK1 signaling is a known driver in B-cell lymphomas with activating mutations in the MYD88 gene, such as Waldenström's macroglobulinemia (WM) and the ABC subtype of DLBCL.[1] JH-X-119-01 demonstrates cytotoxic effects in these cancer cells.[1][4][6][12]
-
Combination Therapy: In MYD88-mutated lymphoma cells, JH-X-119-01 shows synergistic tumor cell-killing effects when combined with the Bruton's tyrosine kinase (BTK) inhibitor, ibrutinib.[1][4][5] This suggests a promising combination strategy to achieve deeper and more durable responses by targeting parallel survival pathways.
-
Inflammatory Diseases: By potently suppressing the production of key inflammatory cytokines, JH-X-119-01 has demonstrated efficacy in preclinical models of sepsis, reducing lung injury and improving survival.[5][8][9] This highlights its potential for treating severe inflammatory conditions driven by TLR/IL-1R signaling.
References
- 1. Discovery of a Selective, Covalent IRAK1 Inhibitor with Antiproliferative Activity in MYD88 Mutated B-Cell Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
- 2. iwmf.com [iwmf.com]
- 3. oncotarget.com [oncotarget.com]
- 4. medkoo.com [medkoo.com]
- 5. researchgate.net [researchgate.net]
- 6. medchemexpress.com [medchemexpress.com]
- 7. JH-X-119-01 - MedChem Express [bioscience.co.uk]
- 8. Recent Advances in IRAK1: Pharmacological and Therapeutic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
- 9. medchemexpress.com [medchemexpress.com]
- 10. selleckchem.com [selleckchem.com]
- 11. JH-X-119-01 | IRAK1 inhibitor | Probechem Biochemicals [probechem.com]
- 12. JH-X-119-01 | IRAK | TargetMol [targetmol.com]
